Cas no 72709-61-6 (2,4-Pentanedione,3-(2-nitro-1-phenylethyl)-)

72709-61-6 structure
Product name:2,4-Pentanedione,3-(2-nitro-1-phenylethyl)-
2,4-Pentanedione,3-(2-nitro-1-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione,3-(2-nitro-1-phenylethyl)-
- 3-(2-nitro-1-phenylethyl)pentane-2,4-dione
- 3-(2-Nitro-1-phenyl-aethyl)-pentan-2,4-dion
- 3-(2-nitro-1-phenylethyl)-2,4-pentanedione
- 3-(2-nitro-1-phenyl-ethyl)-pentane-2,4-dione
- 3-[1-phenyl-2-nitroethyl]-2,4-pentanedione
- 3-acetyl-5-nitro-4-phenylpentan-2-one
- 3-Nitro-1,1-diacetyl-2-phenylpropane
- AC1L6KVY
- AC1Q5C8W
- AG-J-39225
- AR-1E6385
- CTK5D6685
- NSC160882
- SureCN2628014
- SCHEMBL2628014
- NSC-160882
- 72709-61-6
- DTXSID80303743
-
- Inchi: InChI=1S/C13H15NO4/c1-9(15)13(10(2)16)12(8-14(17)18)11-6-4-3-5-7-11/h3-7,12-13H,8H2,1-2H3
- InChI Key: OPKHMCBLQAHSEN-UHFFFAOYSA-N
- SMILES: CC(=O)C(C(C[N+](=O)[O-])C1=CC=CC=C1)C(=O)C
Computed Properties
- Exact Mass: 249.10015
- Monoisotopic Mass: 249.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80Ų
- XLogP3: 1.4
Experimental Properties
- Density: 1.17
- Boiling Point: 394.3°C at 760 mmHg
- Flash Point: 182.6°C
- Refractive Index: 1.522
- PSA: 77.28
- LogP: 2.36430
2,4-Pentanedione,3-(2-nitro-1-phenylethyl)- Related Literature
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
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R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
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